molecular formula C11H12ClNO B8444542 2-[(1,1-Dimethylethyl)oxy]-6-chlorobenzonitrile

2-[(1,1-Dimethylethyl)oxy]-6-chlorobenzonitrile

Cat. No.: B8444542
M. Wt: 209.67 g/mol
InChI Key: QMMBMRFLZPHGQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(1,1-Dimethylethyl)oxy]-6-chlorobenzonitrile is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12ClNO

Molecular Weight

209.67 g/mol

IUPAC Name

2-chloro-6-[(2-methylpropan-2-yl)oxy]benzonitrile

InChI

InChI=1S/C11H12ClNO/c1-11(2,3)14-10-6-4-5-9(12)8(10)7-13/h4-6H,1-3H3

InChI Key

QMMBMRFLZPHGQA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=C(C(=CC=C1)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-6-chlorobenzonitrile (10.35 g, 66.5 mmol) in 1,2-dimethoxyethane (50 mL) at 0° C. was added potassium t-butoxide (9.06 g, 80.7 mmol). The mixture was slowly allowed to warm to room temperature over 3 h. The reaction was poured into water and extracted with ether (3 times). The organic layers were washed with brine, dried (MgSO4) and concentrated to afford 13.52 g (97%) of 2-[(1,1-dimethylethyl)oxy]-6-chlorobenzonitrile as a pale yellow oil.
Quantity
10.35 g
Type
reactant
Reaction Step One
Quantity
9.06 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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